Cas no 22278-82-6 (4-Amino-3-mercapto-6-phenyl-1,2,4-triazin-5(4H)-one)

• Product Name: 4-Amino-3-mercapto-6-phenyl-1,2,4-triazin-5(4H)-one
• CAS No: 22278-82-6
• MF: C₉H₈N₄OS
• MW: 220.251019477844
• MDL: MFCD03414528
• CID: 1071415
• PubChem ID: 4096251
• Update Time: 2025-04-20

4-Amino-3-mercapto-6-phenyl-1,2,4-triazin-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-mercapto-6-phenyl-1,2,4-triazin-5(4H)-one
• 4-amino-6-phenyl-3-sulfanyl-1,2,4-triazin-5(4H)-one
• SCHEMBL11385843
• 22278-82-6
• AKOS002682516
• 4-amino-6-phenyl-3-thioxo-2,3-dihydro-1,2,4-triazine-5(4h)-one
• CHEMBL2204890
• STK519282
• 4-amino-6-phenyl-3-sulfanylidene-2H-1,2,4-triazin-5-one
• DTXSID00399269

• MDL： MFCD03414528
• Inchi： 1S/C9H8N4OS/c10-13-8(14)7(11-12-9(13)15)6-4-2-1-3-5-6/h1-5H,10H2,(H,12,15)
• InChI Key： URPPDVOLORWAAP-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(N1N)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 220.04204
• Monoisotopic Mass: 220.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 70.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinethiones